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Compound of Interest

6-(4-Chlorophenyl)morpholin-3-
Compound Name:

one
CAS No.: 5196-95-2
Cat. No.: B1303002

Get Quote

Executive Summary

6-(4-Chlorophenyl)morpholin-3-one is a pharmacologically significant heterocyclic scaffold
belonging to the 6-aryl-3-morpholinone class. Structurally analogous to the antidepressant
Fenmetramide (5-methyl-6-phenyl-3-morpholinone), this compound retains the core
pharmacophore associated with central nervous system (CNS) modulation while exhibiting
enhanced metabolic stability due to the para-chloro substitution.

In drug development, it serves two primary functions:

+ CNS Active Scaffold: A lipophilic precursor for investigating non-stimulant antidepressant and
anxiolytic pathways.

+ Medicinal Intermediate: A critical building block for synthesizing Factor Xa inhibitors and
complex morpholine-based antifungals.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]

Parameter Data

IUPAC Name 6-(4-Chlorophenyl)morpholin-3-one

CAS Number 5196-95-2

Molecular Formula C10H10CINO2

Molecular Weight 211.64 g/mol

Core Scaffold Morpholin-3-one (6-substituted)

LogP (Predicted) ~1.8 — 2.1 (Moderate Lipophilicity)

H-Bond Donors 1 (Amide NH)

H-Bond Acceptors 2 (Amide Carbonyl, Ether Oxygen)

Key Analog Fenmetramide (Des-chloro, 5-methyl analog)

Pharmacological Profile & Biological Activity[1][3]
Mechanism of Action (SAR Analysis)

The biological activity of 6-(4-Chlorophenyl)morpholin-3-one is derived from its structural
congruence with the Fenmetramide and Phenmetrazine class of compounds. Unlike its
morpholine counterparts (which are often psychostimulants), the morpholin-3-one (lactam)
structure significantly alters the pharmacological profile.

o CNS Modulation: The lactam ring reduces basicity compared to morpholine, decreasing
direct dopaminergic release while favoring interaction with serotonin (5-HT) and
norepinephrine (NE) reuptake transporters. The para-chloro substituent enhances
lipophilicity, facilitating blood-brain barrier (BBB) penetration, and blocks metabolic oxidation
at the phenyl ring's most reactive site.

o Metabolic Stability: The 4-chloro group prevents para-hydroxylation, a common clearance
pathway for phenyl-morpholines, thereby extending the compound's half-life in in vitro
microsomal stability assays.
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Therapeutic Applications|[1]

e Antidepressant Research: Used as a lead compound for designing non-stimulant
antidepressants. The 6-aryl-3-morpholinone scaffold is known to exhibit sedative-like
antidepressant activity rather than amphetamine-like stimulation.

o Factor Xa Inhibition (Structural Intermediate): While major drugs like Rivaroxaban utilize an
N-aryl (4-aryl) morpholinone, the C-aryl (6-aryl) isomer described here is investigated for
novel binding modes in the S1/S4 pockets of coagulation Factor Xa.

Synthesis & Experimental Protocols
Synthetic Pathway (Causality & Logic)

The synthesis utilizes a "Nitrogen-First" cyclization strategy. We begin with 2-amino-1-(4-
chlorophenyl)ethanol, ensuring the chiral center (if using enantiopure starting material) or
racemate is established at the benzylic position. Chloroacetyl chloride is selected as the
cyclizing agent because it provides the necessary 2-carbon glycolic acid unit while activating
the nitrogen for the subsequent ring closure.

Step-by-Step Protocol

Materials:

2-Amino-1-(4-chlorophenyl)ethanol (1.0 eq)

Chloroacetyl chloride (1.1 eq)

Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.5 eq)

Solvent: Dichloromethane (DCM) (anhydrous)

Base for Cyclization: Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu)
Procedure:
e N-Acylation (Amide Formation):

o Dissolve 2-amino-1-(4-chlorophenyl)ethanol in anhydrous DCM at 0°C under nitrogen.
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o Add TEA (1.2 eq) followed by the dropwise addition of Chloroacetyl! chloride (1.1 eq).

o Mechanism:[1][2][3] The amine nucleophilically attacks the acid chloride, forming the
intermediate 2-chloro-N-(2-(4-chlorophenyl)-2-hydroxyethyl)acetamide.

o Monitor by TLC (30% EtOAc/Hexane) until amine is consumed (~1-2 hours).

e Cyclization (Intramolecular O-Alkylation):

o

The intermediate amide is often isolated or treated in situ. For high purity, isolate the
intermediate.

o Dissolve the intermediate in dry THF.
o Add NaH (1.5 eq, 60% dispersion) at 0°C.

o Mechanism:[1][2][3] The alkoxide formed at the benzylic hydroxyl group attacks the alpha-
carbon of the chloroacetamide, displacing the chloride ion to close the morpholinone ring.

o Stir at room temperature for 4-6 hours.
e Work-up & Purification:
o Quench with saturated NH4CI solution.
o Extract with EtOAc (3x). Wash organic layer with brine, dry over Na2SOa.

o Purify via recrystallization (Ethanol/Water) or Silica Gel Chromatography (Gradient: 0-50%
EtOAc in Hexanes).

Visualization: Synthesis Workflow

The following diagram illustrates the logical flow of the synthesis, highlighting the critical
intermediate.
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Click to download full resolution via product page

Figure 1: Synthetic route for 6-(4-Chlorophenyl)morpholin-3-one via N-acylation and
intramolecular O-alkylation.

Analytical Characterization & Quality Control

To ensure the integrity of biological assays, the compound must meet specific purity criteria.

Assay Method Acceptance Criteria

Characteristic doublet (NH),
Identity 1H-NMR (DMSO-de) benzylic methine (dd), and AB
system for -CH2-O-.

Purity HPLC-UV (254 nm) > 98.0% Area

[M+H]* =212.04 (Cl isotope
Mass Spec LC-MS (ESI+)

pattern 3:1)
Residual Solvent GC-Headspace < 5000 ppm (Ethanol/THF)

Critical NMR Signals (Predicted):

e 0 7.85 (bs, 1H): Amide NH.

e 0 7.30-7.45 (m, 4H): Aromatic protons (4-Chlorophenyl).

e 0 4.65 (dd, 1H): Benzylic proton (H-6), deshielded by Oxygen and Phenyl ring.
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e 04.15 (s, 2H): Methylene protons adjacent to Carbonyl (H-2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Biological Activity & Technical Profile: 6-(4-
Chlorophenyl)morpholin-3-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303002/docs#biological-activity-technical-profile-6-
4-chlorophenyl-morpholin-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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